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Compound of Interest

Compound Name: Boc-D-Ala-OMe

Cat. No.: B558577 Get Quote

For researchers and professionals in the dynamic field of drug development, the responsible

management of chemical reagents is a cornerstone of laboratory safety and operational

excellence. This guide provides detailed, step-by-step procedures for the proper disposal of

Boc-D-Ala-OMe (N-tert-Butoxycarbonyl-D-alanine methyl ester), ensuring a safe and compliant

laboratory environment. While this compound is not classified as a hazardous substance under

OSHA 29 CFR 1910.1200, prudent handling and disposal are essential to minimize any

potential risks.[1]

Key Physical and Safety Data
Understanding the physical properties of Boc-D-Ala-OMe is the first step in its safe handling

and disposal. The following table summarizes key quantitative data for this compound.

Property Value Source

Form Solid Sigma-Aldrich

Melting Point 34-37 °C (lit.) ChemicalBook[2]

Density 1.03 g/mL at 25 °C (lit.) ChemicalBook[2]

Flash Point 113 °C (235.4 °F) - closed cup Sigma-Aldrich[3]

Storage Class 11 - Combustible Solids Sigma-Aldrich[3]
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Personal Protective Equipment (PPE)
Before initiating any disposal procedures, a thorough risk assessment should be conducted.

The following personal protective equipment is recommended to prevent direct contact and

ensure personal safety.

PPE Item Specification Purpose

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from potential

dust or splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Prevents direct skin contact

with the chemical.[4]

Body Protection Laboratory coat
Protects clothing and skin from

contamination.[4]

Step-by-Step Disposal Protocol for Solid Waste
Solid Boc-D-Ala-OMe waste should be managed as chemical waste. It is imperative to prevent

its disposal in general laboratory trash or discharge into the sanitary sewer system.[4]

Container Selection: Utilize a designated and clearly labeled chemical waste container that is

compatible with the chemical and has a secure lid.[4]

Waste Transfer: Carefully transfer the solid Boc-D-Ala-OMe into the labeled waste container

using a clean spatula or other appropriate tools. Minimize the generation of dust during this

process.[4]

Storage: Store the sealed waste container in a designated satellite accumulation area (SAA).

This area should be located away from drains and incompatible materials.[4]

Final Disposal: Arrange for the collection and disposal of the chemical waste through your

institution's licensed hazardous waste disposal service. Always adhere to your organization's

specific procedures for waste pickup requests.[4]

Disposal of Contaminated Materials
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Any materials that have come into contact with Boc-D-Ala-OMe, such as gloves, weighing

paper, and empty product containers, must be treated as contaminated waste.

Solid Items: Place items like used gloves and weighing paper into the same designated

chemical waste container as the solid Boc-D-Ala-OMe.[4]

Empty Containers: The original product container, even if it appears empty, should be

disposed of as chemical waste due to potential residual amounts of the chemical. Place the

sealed, empty container into the solid chemical waste stream.[4]

Spill Cleanup Procedure
In the event of a small spill, follow these steps to ensure safe and effective cleanup:

Containment: Use absorbent pads or other suitable materials to contain the powdered

chemical and prevent it from spreading.

Cleanup: Carefully sweep or scoop the spilled solid material and place it into the designated

chemical waste container. Avoid methods that could generate dust, such as dry sweeping. A

wet wipe can be used to gently clean the affected area.[4]

Decontamination: Clean the spill area with soap and water or an appropriate laboratory

detergent. All cleaning materials should be disposed of as contaminated waste.[4]

Personal Hygiene: After the cleanup is complete, thoroughly wash your hands with soap and

water.[4]

Boc-D-Ala-OMe Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of Boc-D-Ala-OMe.
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Caption: Workflow for the safe disposal of Boc-D-Ala-OMe.
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In all instances, waste must be handled in accordance with local, state, and federal regulations.

[1] If there is any uncertainty, it is always best to consult with your institution's environmental

health and safety department or the supplier of the material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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